ethyl 3-sulfamoylbenzoate

Specification

• CAS No.: 59777-68-3
• Molecular Formula: C9H11NO4S
• Molecular Weight: 229.3

Introduction

Ethyl 3-sulfamoylbenzoate is a synthetic organic compound with the molecular formula C9H11NO4S. It is a derivative of benzoic acid, featuring a sulfamoyl group at the 3-position and an ethyl ester group. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Synthesis and Preparation

The synthesis of ethyl 3-sulfamoylbenzoate typically involves the esterification of 3-sulfamoylbenzoic acid with ethanol. This reaction can be catalyzed by a strong acid such as hydrochloric acid and performed under reflux conditions to ensure complete conversion. The product is then isolated through solvent removal and purification techniques such as partitioning between sodium bicarbonate solution and ethyl acetate.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Characteristics
Ethyl 4-sulfamoylbenzoate	Sulfonamide group without fluorine	Broad-spectrum antibacterial activity
4-Fluoro-3-sulfamoylbenzoic acid	Sulfonamide group with carboxylic acid	Potential anti-inflammatory properties
N-(4-Fluorophenyl)sulfonamide	Sulfonamide group attached to a phenyl ring	Known for antimicrobial activity
Sulfamethoxazole	Sulfonamide with methyl substitution	Widely used antibiotic for bacterial infections

While ethyl 3-sulfamoylbenzoate does not have the same level of documented biological activity as some of its analogs, its structural similarity suggests potential applications in medicinal chemistry.